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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding the

toxicological assessment of N-nitroso-meropenem. Specific preclinical toxicological studies

containing quantitative data such as LD50 and NOAEL values for N-nitroso-meropenem are

not extensively available in the public domain. Much of the assessment of this specific

nitrosamine impurity relies on regulatory guidance, structure-activity relationships, and data

from related compounds.

Introduction
N-nitroso-meropenem is a nitrosamine impurity of the broad-spectrum carbapenem antibiotic,

meropenem.[1][2] Nitrosamine impurities in pharmaceutical products are a significant concern

for regulatory agencies and manufacturers due to their classification as probable human

carcinogens.[3] This technical guide provides a comprehensive overview of the available

toxicological information for N-nitroso-meropenem, focusing on regulatory context, general

toxicological principles of nitrosamines, and the available data for the parent compound,

meropenem.
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N-nitroso-meropenem is identified as a suspected human carcinogen and a highly toxic

organic compound.[4] It is formed from the nitrosation of a secondary amine present in the

meropenem molecule.[1] The presence of such impurities in drug substances necessitates

rigorous risk assessment and control to ensure patient safety.

Regulatory Toxicological Assessment
The toxicological evaluation of N-nitroso-meropenem by regulatory bodies is primarily based

on a risk-based approach due to the lack of extensive compound-specific preclinical safety

data. The primary method used is the Carcinogenic Potency Categorization Approach (CPCA),

which leverages structure-activity relationships (SAR) to assign an Acceptable Intake (AI) limit.

Acceptable Intake (AI) Limit
Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and Health

Canada, have established an AI limit for N-nitroso-meropenem.[5][6] This limit is derived from

a potency categorization that considers the structural features of the nitrosamine.

Compound Regulatory Body Potency Category
Acceptable Intake

(AI) Limit

N-nitroso-meropenem
U.S. FDA, Health

Canada
4 1500 ng/day

Table 1: Regulatory Acceptable Intake Limit for N-nitroso-meropenem.[5][6]

The placement in Potency Category 4 with an AI of 1500 ng/day is the result of a calculated

Potency Score of 4.[6] This approach often utilizes "read-across" from toxicological data of

structurally similar, data-rich surrogate compounds.[7][8]

Regulatory Risk Assessment Workflow
Pharmaceutical manufacturers are required to conduct a thorough risk assessment for the

presence of nitrosamine impurities in their products. This involves a multi-step process to

identify and mitigate the risk.
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Regulatory Risk Assessment Workflow for Nitrosamine Impurities.

General Toxicology of N-Nitroso Compounds
While specific studies on N-nitroso-meropenem are limited, the toxicological profile of N-

nitroso compounds as a class is well-documented.

Genotoxicity and Carcinogenicity
N-nitroso compounds are generally considered to be genotoxic and carcinogenic.[9] Their

mechanism of toxicity involves metabolic activation, primarily by cytochrome P450 (CYP)

enzymes, to form unstable α-hydroxy nitrosamines.[9] These intermediates can spontaneously

decompose to yield electrophilic diazonium ions, which are potent alkylating agents. These

agents can then form adducts with DNA, leading to mutations and potentially initiating

carcinogenesis if not repaired.[9]

N-Nitroso Compound Metabolic Activation
(CYP450 Enzymes)

α-Hydroxy Nitrosamine
(Unstable Intermediate)

Diazonium Ion
(Electrophilic Alkylating Agent) DNA Adducts Mutation Carcinogenesis
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General Mechanism of N-Nitroso Compound-Induced Genotoxicity.

In Vitro Genotoxicity Testing
Standard in vitro assays are used to evaluate the genotoxic potential of nitrosamine impurities.

A common workflow involves testing in bacterial reverse mutation assays (Ames test) and in

mammalian cells, such as the TK6 cell line, to assess for gene mutations and chromosomal

damage.[10][11]

Experimental Protocol: In Vitro Micronucleus Assay (Hypothetical for N-nitroso-meropenem)

Test System: Human lymphoblastoid TK6 cells.

Metabolic Activation: The assay should be conducted with and without an exogenous

metabolic activation system, typically a liver S9 fraction from rats or hamsters, to mimic

mammalian metabolism.[10][11]

Test Concentrations: A range of concentrations of N-nitroso-meropenem, typically based on

its solubility and cytotoxicity, would be selected.

Exposure: Cells are exposed to the test article for a short duration (e.g., 3-6 hours) in the

presence of S9 mix, or for a longer duration (e.g., 24 hours) without S9.

Endpoint: The formation of micronuclei, which are small nuclei that form around chromosome

fragments or whole chromosomes that were not incorporated into the main nucleus during

cell division, is quantified. An increase in micronucleus frequency indicates clastogenic

(chromosome breaking) or aneugenic (chromosome loss/gain) potential.

Controls: A negative (vehicle) control and positive controls (known mutagens) are run

concurrently.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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